Cas no 400-54-4 (1,1,1-Trifluorohexane-2,4-dione)
400-54-4 structure
Product Name:1,1,1-Trifluorohexane-2,4-dione
CAS No:400-54-4
MF:C6H7F3O2
MW:168.113792657852
MDL:MFCD00051306
CID:329516
PubChem ID:67864
Update Time:2025-04-19
1,1,1-Trifluorohexane-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Hexanedione,1,1,1-trifluoro-
- 1,1,1-TRIFLUORO-2,4-HEXANEDIONE
- 1,1,1-Trifluorohexane-2,4-dione
- NULL
- 2,4-Hexanedione, 1,1,1-trifluoro-
- SBRYTXXHTKCMFT-UHFFFAOYSA-N
- 1,1,1-Trifluorohexan-2,4-dione
- 1,1,1-trifluoro-hexane-2,4-dione
- 2545AE
- 1,1,1-trifluoro-2,4-hexane-dione
- SBB073238
- STK400190
- 1,1,1,-Trifluoro-2,4-hexanedione
- ST50662738
- DTXSID1059945
- AKOS004115272
- D73304
- 1,1,1-Trifluoro-2,4-hexanedione, AldrichCPR
- NS00043140
- MFCD00051306
- SCHEMBL1948056
- BB 0262683
- EINECS 206-924-2
- CS-0063873
- 400-54-4
- CS-15891
-
- MDL： MFCD00051306
- Inchi： 1S/C6H7F3O2/c1-2-4(10)3-5(11)6(7,8)9/h2-3H2,1H3
- InChI Key： SBRYTXXHTKCMFT-UHFFFAOYSA-N
- SMILES： FC(C(CC(CC)=O)=O)(F)F
Computed Properties
- Exact Mass: 168.04000
- Monoisotopic Mass: 168.039814
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: 1.4
- Topological Polar Surface Area: 34.1
Experimental Properties
- Color/Form: Yellow transparent liquid
- Density: 1.22 g/cm3
- Boiling Point: 124 ºC (755 Torr)
- Flash Point: 39.4±22.8 ºC,
- Refractive Index: 1.3951 (589.3 nm 20.5 ºC)
- Solubility: Slightly soluble (7.7 g/l) (25 º C),
- PSA: 34.14000
- LogP: 1.48700
- Solubility: Not determined
1,1,1-Trifluorohexane-2,4-dione Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
1,1,1-Trifluorohexane-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 069281-1g |
1,1,1-Trifluorohexane-2,4-dione |
400-54-4 | 85% | 1g |
￡48.00 | 2022-03-01 | |
| Apollo Scientific | PC4087-1g |
1,1,1-Trifluorohexane-2,4-dione |
400-54-4 | 90 | 1g |
£81.00 | 2025-02-21 | |
| abcr | AB231215-5 g |
1,1,1-Trifluoro-2,4-hexanedione |
400-54-4 | 5g |
€585.00 | 2022-03-04 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | CDS003384-500MG |
1,1,1-Trifluoro-2,4-hexanedione |
400-54-4 | 500mg |
¥952.83 | 2023-11-10 | ||
| eNovation Chemicals LLC | Y1013301-5g |
1,1,1-TRIFLUORO-2,4-HEXANEDIONE |
400-54-4 | 95% | 5g |
$495 | 2024-06-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1134513-1g |
1,1,1-Trifluorohexane-2,4-dione |
400-54-4 | 95% | 1g |
￥2100.00 | 2024-05-15 | |
| Apollo Scientific | PC4087-250mg |
1,1,1-Trifluorohexane-2,4-dione |
400-54-4 | 90 | 250mg |
£45.00 | 2025-02-21 | |
| abcr | AB231215-5g |
1,1,1-Trifluoro-2,4-hexanedione; . |
400-54-4 | 5g |
€359.20 | 2025-04-19 | ||
| eNovation Chemicals LLC | Y1013301-250mg |
1,1,1-TRIFLUORO-2,4-HEXANEDIONE |
400-54-4 | 95% | 250mg |
$100 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1013301-1g |
1,1,1-TRIFLUORO-2,4-HEXANEDIONE |
400-54-4 | 95% | 1g |
$190 | 2024-06-06 |
1,1,1-Trifluorohexane-2,4-dione Related Literature
-
1. A novel and efficient nuclear magnetic resonance shift reagent: tetrakis-(1,1,1-trifluoro-4-phenylbutane-2,4-dionato)uraniumGérard Folcher,Jacques Paris,Pierre Plurien,Paul Rigny,Edgar Soulié J. Chem. Soc. Chem. Commun. 1974 3
-
Jianlong Ge,Gang Fan,Yang Si,Jianxin He,Hak-Yong Kim,Bin Ding,Salem S. Al-Deyab,Mohamed El-Newehy,Jianyong Yu Nanoscale 2016 8 2195
-
Jianlong Ge,Gang Fan,Yang Si,Jianxin He,Hak-Yong Kim,Bin Ding,Salem S. Al-Deyab,Mohamed El-Newehy,Jianyong Yu Nanoscale 2016 8 2195
400-54-4 (1,1,1-Trifluorohexane-2,4-dione) Related Products
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- 367-57-7(1,1,1-trifluoropentane-2,4-dione)
- 19648-92-1(Gallium,tris(1,1,1,5,5,5-hexafluoro-2,4-pentanedionato-kO,kO')-, (OC-6-11)- (9CI))
- 15685-32-2(Cadmium,bis(1,1,1,5,5,5-hexafluoro-2,4-pentanedionato-kO,kO')-, (T-4)- (9CI))
- 14640-64-3(Lanthanum,tris(1,1,1,5,5,5-hexafluoro-2,4-pentanedionato-kO2,kO4)-, (OC-6-11)-)
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